Cas no 99-86-5 (α-terpinene)

• Product Name: α-terpinene
• CAS No: 99-86-5
• MF: C₁₀H₁₆
• MW: 136.234043121338
• MDL: MFCD00001534
• CID: 803769
• PubChem ID: 87572392
• Update Time: 2025-04-19

α-terpinene Chemical and Physical Properties

Names and Identifiers

• α-terpinene
• 1,3-Cyclohexadiene, 1-methyl-4-isopropyl-
• 1,3-p-menthadiene
• 1-Isopropyl-4-methyl-cyclohexa-1,3-diene
• 1-methyl-4-(1-methylethyl)-1,3-cyclohexadiene
• 1-methyl-4-(1-methylethyl)-3-cyclohexadiene
• 1-Methyl-4-isopropyl-1,3-cyclohexadiene
• 1-methyl-4-isopropyl-3-cyclohexadiene
• 1-Methyl-4-isopropylcyclohexadiene-1,3
• alpha-Terpinene
• 1,3-Cyclohexadiene,1-methyl-4-(1-methylethyl)-
• 1-methyl-4-propan-2-ylcyclohexa-1,3-diene
• TERPINENE, a-(SG)
• &alpha
• 1-Isopropyl-4-methyl-1,3-cyclohexadiene
• 1-methyl-4-propan-2-yl-cyclohexa-1,3-diene
• FEMA No. 3558
• p-Mentha-1,3-diene
• Terpilene
• a-terpinene

• MDL： MFCD00001534
• Inchi： 1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,6,8H,5,7H2,1-3H3
• InChI Key： YHQGMYUVUMAZJR-UHFFFAOYSA-N
• SMILES： CC(C1CCC(C)=CC=1)C

Computed Properties

• Exact Mass: 136.12500
• Monoisotopic Mass: 136.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless oily liquid. It smells of lemon.
• Density: 0.837 g/mL at 25 °C(lit.)
• Melting Point: -59.03°C (estimate)
• Boiling Point: 173-175 °C(lit.)
• Flash Point: Fahrenheit: 122 ° f
  Celsius: 50 ° c
  
• Refractive Index: n20/D 1.470-1.486
  n20/D 1.478(lit.)
• Solubility: 95% ethanol: soluble1ml/2ml, clear, colorless
• Water Partition Coefficient: Soluble in ether, alcohol, and ethanol (100 mg/ml). Insoluble in water.
• PSA: 0.00000
• LogP: 3.30890
• Merck: 9170
• Color/Form: 2000 μg/mL in methanol
• FEMA: 3558 | P-MENTHA-1,3-DIENE
• Solubility: It is miscible with ethanol and diethyl ether and almost insoluble in water.

α-terpinene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H226-H302-H315-H319-H335-H411
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 2319 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-22-36/37/38-51/53
• Safety Instruction： S26; S36/37; S61; S62
• FLUKA BRAND F CODES：10-23
• RTECS：OS8060000
• Hazardous Material Identification：
• PackingGroup：III
• Storage Condition：0-10°C
• HazardClass：3.2
• TSCA：Yes
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10

Related Categories

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